2-(4-((2,5-Difluorobenzyl)oxy)phenoxy)-5-ethoxyaniline

• CAS No.: 223104-29-8
• Product Name: 2-(4-((2,5-Difluorobenzyl)oxy)phenoxy)-5-ethoxyaniline
• Molecular Formula: C21H19F2NO3
• Molecular Weight: 371.4 g/mol
• IUPAC Name: 2-[4-[(2,5-difluorophenyl)methoxy]phenoxy]-5-ethoxyaniline
• Standard InChI: InChI=1S/C21H19F2NO3/c1-2-25-18-8-10-21(20(24)12-18)27-17-6-4-16(5-7-17)26-13-14-11-15(22)3-9-19(14)23/h3-12H,2,13,24H2,1H3
• Standard InChIKey: YSUBLPUJDOWYDP-UHFFFAOYSA-N
• SMILES: CCOC1=CC(=C(C=C1)OC2=CC=C(C=C2)OCC3=C(C=CC(=C3)F)F)N
• Canonical SMILES: CCOC1=CC(=C(C=C1)OC2=CC=C(C=C2)OCC3=C(C=CC(=C3)F)F)N
• Appearance: Solid powder
• Description: SEA0400 is a Na+/Ca2+ exchanger 1 inhibitor. SEA0400 prevents dopaminergic neurotoxicity in an MPTP mouse model of Parkinson's disease. SEA0400 reduces calcium overload induced by ischemia and reperfusion in mouse ventricular myocytes. SEA0400 attenuates sodium nitroprusside-induced apoptosis in cultured rat microglia. SEA0400, preserves cardiac function and high-energy phosphates against ischemia/reperfusion injury.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2-(4-((2,5-difluorophenyl)methoxy)phenoxy)-5-ethoxyaniline; SEA 0400; SEA-0400; SEA0400
• Reference: 1: Yatabe MS, Yatabe J, Takano K, Sanada H, Kimura J, Watanabe T. Effects of renal Na+/Ca2+ exchanger 1 inhibitor (SEA0400) treatment on electrolytes, renal function and hemodynamics in rats. Clin Exp Nephrol. 2015 Aug;19(4):585-90. doi: 10.1007/s10157-014-1053-3. Epub 2014 Nov 20. PubMed PMID: 25410661.; 2: Egar J, Ali A, Howlett SE, Friesen CH, O'Blenes S. The Na+/Ca2+ exchange inhibitor SEA0400 limits intracellular Ca2+ accumulation and improves recovery of ventricular function when added to cardioplegia. J Cardiothorac Surg. 2014 Jan 8;9:11. doi: 10.1186/1749-8090-9-11. PubMed PMID: 24401610; PubMed Central PMCID: PMC3914709.; 3: Chou CC, Chang PC, Wen MS, Lee HL, Chu Y, Baba A, Matsuda T, Yeh SJ, Wu D. Effects of SEA0400 on arrhythmogenicity in a Langendorff-perfused 1-month myocardial infarction rabbit model. Pacing Clin Electrophysiol. 2013 May;36(5):596-606. doi: 10.1111/pace.12091. Epub 2013 Feb 4. PubMed PMID: 23380010.; 4: Chen Y, Payne K, Perara VS, Huang S, Baba A, Matsuda T, Yu X. Inhibition of the sodium-calcium exchanger via SEA0400 altered manganese-induced T1 changes in isolated perfused rat hearts. NMR Biomed. 2012 Nov;25(11):1280-5. doi: 10.1002/nbm.2799. Epub 2012 Mar 21. PubMed PMID: 22434695; PubMed Central PMCID: PMC3522749.; 5: Ago Y, Kawasaki T, Nashida T, Ota Y, Cong Y, Kitamoto M, Takahashi T, Takuma K, Matsuda T. SEA0400, a specific Na+/Ca2+ exchange inhibitor, prevents dopaminergic neurotoxicity in an MPTP mouse model of Parkinson's disease. Neuropharmacology. 2011 Dec;61(8):1441-51. doi: 10.1016/j.neuropharm.2011.08.041. Epub 2011 Sep 2. PubMed PMID: 21903118.; 6: Nashida T, Takuma K, Fukuda S, Kawasaki T, Takahashi T, Baba A, Ago Y, Matsuda T. The specific Na(+)/Ca(2+) exchange inhibitor SEA0400 prevents nitric oxide-induced cytotoxicity in SH-SY5Y cells. Neurochem Int. 2011 Aug;59(1):51-8. doi: 10.1016/j.neuint.2011.03.026. Epub 2011 Jun 6. PubMed PMID: 21672583.; 7: Waghorn B, Yang Y, Baba A, Matsuda T, Schumacher A, Yanasak N, Hu TC. Assessing manganese efflux using SEA0400 and cardiac T1-mapping manganese-enhanced MRI in a murine model. NMR Biomed. 2009 Oct;22(8):874-81. doi: 10.1002/nbm.1414. PubMed PMID: 19593760.; 8: Namekata I, Tsuneoka Y, Takahara A, Shimada H, Sugimoto T, Takeda K, Nagaharu M, Shigenobu K, Kawanishi T, Tanaka H. Involvement of the Na(+)/Ca(2+) exchanger in the automaticity of guinea-pig pulmonary vein myocardium as revealed by SEA0400. J Pharmacol Sci. 2009 May;110(1):111-6. Epub 2009 May 8. PubMed PMID: 19423954.; 9: Szentandrássy N, Birinyi P, Szigeti G, Farkas A, Magyar J, Tóth A, Csernoch L, Varró A, Nánási PP. SEA0400 fails to alter the magnitude of intracellular Ca2+ transients and contractions in Langendorff-perfused guinea pig heart. Naunyn Schmiedebergs Arch Pharmacol. 2008 Jul;378(1):65-71. doi: 10.1007/s00210-008-0296-5. Epub 2008 May 6. PubMed PMID: 18458877.; 10: Birinyi P, Tóth A, Jóna I, Acsai K, Almássy J, Nagy N, Prorok J, Gherasim I, Papp Z, Hertelendi Z, Szentandrássy N, Bányász T, Fülöp F, Papp JG, Varró A, Nánási PP, Magyar J. The Na+/Ca2+ exchange blocker SEA0400 fails to enhance cytosolic Ca2+ transient and contractility in canine ventricular cardiomyocytes. Cardiovasc Res. 2008 Jun 1;78(3):476-84. doi: 10.1093/cvr/cvn031. Epub 2008 Feb 5. PubMed PMID: 18252759.; 11: Tanaka H, Shimada H, Namekata I, Kawanishi T, Iida-Tanaka N, Shigenobu K. Involvement of the Na+/Ca2+ exchanger in ouabain-induced inotropy and arrhythmogenesis in guinea-pig myocardium as revealed by SEA0400. J Pharmacol Sci. 2007 Feb;103(2):241-6. PubMed PMID: 17310075.; 12: Soma S, Kuwashima H, Matsumura C, Kimura T. Inhibition by SEA0400, a selective inhibitor of Na+/Ca2+ exchanger, of Na+ -dependent Ca2+ uptake and catecholamine release in bovine adrenal chromaffin cells. J Pharmacol Sci. 2006 Sep;102(1):88-95. Epub 2006 Sep 8. PubMed PMID: 16960421.; 13: Namekata I, Shimada H, Kawanishi T, Tanaka H, Shigenobu K. Reduction by SEA0400 of myocardial ischemia-induced cytoplasmic and mitochondrial Ca2+ overload. Eur J Pharmacol. 2006 Aug 14;543(1-3):108-15. Epub 2006 Jun 14. PubMed PMID: 16842776.; 14: Wang J, Zhang Z, Hu Y, Hou X, Cui Q, Zang Y, Wang C. SEA0400, a novel Na+/Ca2+ exchanger inhibitor, reduces calcium overload induced by ischemia and reperfusion in mouse ventricular myocytes. Physiol Res. 2007;56(1):17-23. Epub 2006 Feb 23. PubMed PMID: 16497099.; 15: Feng NC, Satoh H, Urushida T, Katoh H, Terada H, Watanabe Y, Hayashi H. A selective inhibitor of Na+/Ca2+ exchanger, SEA0400, preserves cardiac function and high-energy phosphates against ischemia/reperfusion injury. J Cardiovasc Pharmacol. 2006 Feb;47(2):263-70. PubMed PMID: 16495765.; 16: Birinyi P, Acsai K, Bányász T, Tóth A, Horváth B, Virág L, Szentandrássy N, Magyar J, Varró A, Fülöp F, Nánási PP. Effects of SEA0400 and KB-R7943 on Na+/Ca2+ exchange current and L-type Ca2+ current in canine ventricular cardiomyocytes. Naunyn Schmiedebergs Arch Pharmacol. 2005 Jul;372(1):63-70. Epub 2005 Aug 6. PubMed PMID: 16086157.; 17: Tanaka H, Namekata I, Takeda K, Kazama A, Shimizu Y, Moriwaki R, Hirayama W, Sato A, Kawanishi T, Shigenobu K. Unique excitation-contraction characteristics of mouse myocardium as revealed by SEA0400, a specific inhibitor of Na+-Ca2+ exchanger. Naunyn Schmiedebergs Arch Pharmacol. 2005 Jun;371(6):526-34. Epub 2005 Jul 8. PubMed PMID: 16003546.; 18: Namekata I, Nakamura H, Shimada H, Tanaka H, Shigenobu K. Cardioprotection without cardiosuppression by SEA0400, a novel inhibitor of Na+-Ca2+ exchanger, during ischemia and reperfusion in guinea-pig myocardium. Life Sci. 2005 Jun 3;77(3):312-24. Epub 2005 Feb 9. PubMed PMID: 15878358.; 19: Matsuda T, Koyama Y, Baba A. Functional proteins involved in regulation of intracellular Ca(2+) for drug development: pharmacology of SEA0400, a specific inhibitor of the Na(+)-Ca(2+) exchanger. J Pharmacol Sci. 2005 Mar;97(3):339-43. Epub 2005 Mar 12. Review. PubMed PMID: 15764845.; 20: Nagano T, Osakada M, Ago Y, Koyama Y, Baba A, Maeda S, Takemura M, Matsuda T. SEA0400, a specific inhibitor of the Na+-Ca2+ exchanger, attenuates sodium nitroprusside-induced apoptosis in cultured rat microglia. Br J Pharmacol. 2005 Mar;144(5):669-79. PubMed PMID: 15678087; PubMed Central PMCID: PMC1576047.
• PubChem Compound: 644100
• Last Modified: Nov 11 2021